molecular formula C12H11Cl2NO B8605179 1,5-Dichloro-3-isopropoxyisoquinoline

1,5-Dichloro-3-isopropoxyisoquinoline

Cat. No.: B8605179
M. Wt: 256.12 g/mol
InChI Key: NAMWDAZFTKSDFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,5-Dichloro-3-isopropoxyisoquinoline is a useful research compound. Its molecular formula is C12H11Cl2NO and its molecular weight is 256.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11Cl2NO

Molecular Weight

256.12 g/mol

IUPAC Name

1,5-dichloro-3-propan-2-yloxyisoquinoline

InChI

InChI=1S/C12H11Cl2NO/c1-7(2)16-11-6-9-8(12(14)15-11)4-3-5-10(9)13/h3-7H,1-2H3

InChI Key

NAMWDAZFTKSDFA-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=NC(=C2C=CC=C(C2=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (103 mg, 2.57 mmol) was added to a solution of 1,5-dichloroisoquinolin-3-ol (500 mg, 2.336 mmol) and 2-bromopropane (575 mg, 4.67 mmol) and stirred at rt for 3 hrs. The reaction was diluted with water and extracted with EtOAc. The organic layer was washed with water (2×) followed by brine. The organic layer was collected, dried over MgSO4, filtered and evaporated to give the crude product 1,5-dichloro-3-isopropoxyisoquinoline (598 mg, 100% yield) which was used as is in next step. MS: MS m/z 256.1(M++1).
Quantity
103 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
575 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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